5-(Trifluoromethyl)pyridin-3-ol
Overview
Description
5-(Trifluoromethyl)pyridin-3-ol, also known as 2-Hydroxy-5-(trifluoromethyl)pyridine, is a pyridine derivative and a heterocyclic building block . It has applications in catalysis, drug design, molecular recognition, and natural product synthesis .
Synthesis Analysis
The synthesis of 5-(Trifluoromethyl)pyridin-3-ol and its derivatives is generally achieved via two main methods . One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular structure of 5-(Trifluoromethyl)pyridin-3-ol consists of a pyridine ring with a hydroxyl group at the 3rd position and a trifluoromethyl group at the 5th position . The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .Scientific Research Applications
Agrochemical Applications
5-(Trifluoromethyl)pyridin-3-ol and its derivatives are used in the agrochemical industry . The major use of these derivatives is in the protection of crops from pests . Fluazifop-butyl was the first derivative introduced to the agrochemical market, and since then, more than 20 new derivatives have acquired ISO common names .
Pharmaceutical Applications
Several derivatives of 5-(Trifluoromethyl)pyridin-3-ol are used in the pharmaceutical industry . Five pharmaceutical products containing the moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Veterinary Applications
In the veterinary industry, two products containing the 5-(Trifluoromethyl)pyridin-3-ol moiety have been granted market approval .
Catalysts
5-(Trifluoromethyl)pyridin-3-ol has applications in catalysis . The unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety make it a valuable component in catalysts .
Drug Design
The compound is used in drug design due to its unique properties . The combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety contribute to its biological activities .
Molecular Recognition
5-(Trifluoromethyl)pyridin-3-ol is used in molecular recognition . The unique properties of the compound make it a valuable tool in this field .
Natural Product Synthesis
The compound is used in natural product synthesis . Its unique properties make it a valuable tool in the synthesis of natural products .
Functional Materials
Recent advances in the functional materials field have been made possible by the development of organic compounds containing fluorine . 5-(Trifluoromethyl)pyridin-3-ol, being a fluorinated compound, has potential applications in this field .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Trifluoromethylpyridines, a group to which this compound belongs, have been used in the synthesis of various active pharmaceutical ingredients . They are known to interact with a variety of biological targets, depending on the specific drug molecule they are part of .
Mode of Action
Trifluoromethyl groups in general are known to enhance the biological activity of drug molecules . They can participate in various reactions such as alkylation and chlorination , which may alter the function of their biological targets.
Biochemical Pathways
Compounds containing trifluoromethyl groups are known to influence a wide range of biochemical processes, depending on their specific chemical structure and the drug in which they are incorporated .
Pharmacokinetics
The presence of a trifluoromethyl group can influence the pharmacokinetic properties of drug molecules .
Result of Action
Trifluoromethyl-containing compounds have been found to exhibit a wide range of biological activities . The specific effects would depend on the particular biological targets and pathways that the compound interacts with.
Action Environment
The action, efficacy, and stability of 5-(Trifluoromethyl)pyridin-3-ol can be influenced by various environmental factors. These could include the pH and temperature of the reaction environment , as well as the presence of other molecules that the compound might interact with.
properties
IUPAC Name |
5-(trifluoromethyl)pyridin-3-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4F3NO/c7-6(8,9)4-1-5(11)3-10-2-4/h1-3,11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUUZFMWMDPHTQS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=C1O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4F3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50629381 | |
Record name | 5-(Trifluoromethyl)pyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50629381 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Trifluoromethyl)pyridin-3-ol | |
CAS RN |
186593-14-6 | |
Record name | 5-(Trifluoromethyl)pyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50629381 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(trifluoromethyl)pyridin-3-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.